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Abstract & Introduction

The shift from Static Cold Storage (SCS) to Machine Perfusion (MP)—both hypothermic (HMP)
and normothermic (NMP)—has necessitated the development of more sophisticated
preservation solutions. While human serum albumin (HSA) remains the gold standard for
maintaining colloid osmotic pressure (COP), its batch-to-batch variability, high cost, and
potential for pathogen transmission pose challenges for standardized research and drug
development.

This Application Note details the formulation and preparation of SCPM-F70, a chemically
defined perfusion medium utilizing Ficoll 70 (Ficoll™ PM70) as the primary colloid. This
protocol is designed for researchers requiring a stable, non-immunogenic, and rheologically
favorable alternative to albumin or dextran-based media (e.g., Steen Solution™ derivatives) for
the preservation of kidney, lung, and liver grafts.

Key Advantages of Ficoll 70[1]

o Defined Chemistry: A neutral, highly branched sucrose-epichlorohydrin copolymer (Mw ~70
kDa) with no ionized groups.
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e Physiological Mimicry: A 3-4% (w/v) solution generates a COP (~25-28 mmHg) comparable
to human plasma, preventing interstitial edema.

» Glycocalyx Protection: Mimics the "coating" effect of albumin on the endothelial glycocalyx
without the risk of calcium binding or renal toxicity associated with Dextran 40.

Scientific Rationale & Mechanism
The Starling Equation in Ex Vivo Perfusion

In an ex vivo circuit, the absence of lymphatic drainage makes the graft highly susceptible to
edema. The fluid exchange across the capillary wall is governed by the Starling equation:

Where:

e : Net fluid filtration rate.
¢ : Capillary hydrostatic pressure (controlled by the pump).
 : Capillary oncotic pressure (provided by Ficoll 70).

¢ : Reflection coefficient (Ficoll 70 approaches 1.0, meaning it stays in the vessel).

Why Ficoll 70? Unlike Dextran 40, which can pass through glomerular pores and cause tubular
plugging (renal toxicity), Ficoll 70 behaves as a rigid, neutral sphere with a hydrodynamic
radius (~5-6 nm) that effectively stays within the vasculature, maintaining

and preventing edema (
).
Mechanism of Action Diagram
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Figure 1: Mechanism of Ficoll 70 in preventing edema and protecting the endothelium during

organ perfusion.

Formulation: SCPM-F70 Media

The following formulation is based on a modified Krebs-Henseleit buffer backbone, optimized

for normothermic machine perfusion (NMP).

Target Osmolarity: 290-310 mOsm/kg Target pH: 7.40 (at 37°C) Target COP: ~25-28 mmHg

Table 1: SCPM-F70 Composition
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Component

Concentration
(mM)

Concentration (g/L)

Function

Base Electrolytes

Osmolarity / Sodium

NaCl 118.0 6.90
source
Membrane potential
KCI 4.7 0.35 _
maintenance
MgSOa - 7H20 1.2 0.30 Metabolic cofactor
KH2POa 1.2 0.16 pH buffering
Physiological pH
NaHCO:s 25.0 2.10 y gieatp
buffer
Calcium homeostasis
CaClz - 2H20 2.5 0.37 (critical for endothelial
junctions)
Colloid
) Oncotic Pressure (3.5
Ficoll™ PM70 N/A 35.0-40.0
- 4.0%)
Metabolic Substrates
D-Glucose 11.1 2.00 Energy source
] Glycolytic
Sodium Pyruvate 2.0 0.22 , ,
intermediate
Additives (Optional)
Heparin 1000 IU/L N/A Anticoagulation
) Glucose metabolism
Insulin 40 1U/L N/A
support
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Critical Note: Unlike Albumin, Ficoll 70 does not bind Calcium. Therefore, the total Calcium

added (2.5 mM) represents the free ionized Calcium (

). If comparing to an albumin-based solution, you may need to lower the Calcium in
this recipe to 1.25 mM to match the free calcium levels of plasma.

Preparation Protocol

Safety: Wear PPE. Ficoll powder is fine and can be an inhalation irritant. EQuipment: Magnetic
stirrer with heating plate, pH meter, Osmometer, 0.22 um filtration unit (vacuum).

Step-by-Step Methodology

o Preparation of Stock Buffer (Without Calcium/Ficoll):

o Dissolve NaCl, KCI, MgSOa4, KH2PO4, and Glucose in 80% of the final volume of Milli-Q

water.
o Do not add CaCl: yet to prevent precipitation with phosphates/carbonates.
e Solubilization of Ficoll 70 (The Critical Step):

Ficoll 70 dissolves slowly and can clump.

o

Heat the buffer to 37°C - 40°C (Do not boil).

[e]

o

Create a vortex using a magnetic stir bar.

[¢]

Slowly dust the Ficoll PM70 powder (35-40 g/L) into the vortex.

Allow to stir for 30-60 minutes until the solution is perfectly clear.

[¢]

¢ Addition of Bicarbonate and Calcium:
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o Once the Ficoll is dissolved and the solution has cooled slightly (to <30°C), add the
NaHCO:s.

o Dissolve CaClz separately in a small volume (10 mL) of water and add it dropwise while
stirring to avoid cloudiness.

e pH Adjustment:

o Gas the solution with Carbogen (95% Oz / 5% CO32) for 15 minutes if possible, as this is a
bicarbonate buffer.

o Adjust pH to 7.40 using 1N HCIl or 1N NaOH.

o Note: If not using Carbogen, adjust pH to 7.4, but be aware it may drift during perfusion
without COz supply.

o Filtration & Sterilization:
o Pass the media through a 0.22 um PES (Polyethersulfone) filter.

o Do not autoclave the final media containing glucose and bicarbonate, as this causes
caramelization and pH instability.

Workflow Diagram
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Weigh Ingredients
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Figure 2: Preparation workflow for SCPM-F70 to ensure solubility and sterility.

Quality Control & Validation
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Before using the media for organ perfusion, perform the following validation steps:
e Osmolarity Check:
o Target: 290—-310 mOsm/kg.
o |If >310: Dilute with sterile water.
o |If <290: Add small amount of 1M NaCl stock.
o Endotoxin Testing (LAL Assay):
o Ficoll is a sugar polymer and can support bacterial growth if not handled aseptically.
o Limit: < 0.5 EU/mL for organ perfusion.
« Viscosity Check (Optional):

o Using a viscometer, ensure viscosity is between 1.5 — 2.0 cP at 37°C (approximating blood
plasma viscosity).

Troubleshooting

Issue Probable Cause Solution

) Add CaCl: last and dropwise.
) Calcium Phosphate ] )
Cloudy Solution o Ensure pH is not >7.6 during
precipitation o
mixing.

Heat buffer to 37°C; create a
Ficoll Clumping Added too fast or cold buffer strong vortex; add powder

slowly.

Increase Ficoll concentration to
Edema in Organ COP too low 4.5% or 5.0%. Check for leaks

in the circuit.

Ensure you are using Ficoll 70,

High Vascular Resistance Viscosity too high ]
not Ficoll 400.
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perfusion-media-scpm-f70-for-organ-preservation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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